2-azido-4-bromo-1-methylbenzene
Overview
Description
2-Azido-4-bromo-1-methylbenzene, also known as AzBrM, is an organobromide compound belonging to the class of aromatic compounds. It is a colorless, crystalline solid that is soluble in most organic solvents. AzBrM has a wide range of applications in the field of organic synthesis, and is used as an intermediate in the synthesis of a variety of compounds. It is also used as a reagent in the preparation of bromo-substituted aromatic compounds.
Scientific Research Applications
2-azido-4-bromo-1-methylbenzene has been used in a variety of scientific research applications. It has been used as a reagent in the preparation of bromo-substituted aromatic compounds, and as a catalyst in the synthesis of organic compounds. Additionally, 2-azido-4-bromo-1-methylbenzene has been used in the synthesis of various pharmaceuticals, such as antifungal agents, antibiotics, and anti-cancer drugs.
Mechanism of Action
The mechanism of action of 2-azido-4-bromo-1-methylbenzene is not fully understood. However, it is believed that the reaction of the azide with the aryl halide to form the 2-azido-4-bromo-1-methylbenzene is a nucleophilic substitution reaction. The azide acts as a nucleophile, attacking the electrophilic carbon of the aryl halide. The resulting intermediate is then reduced to the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-azido-4-bromo-1-methylbenzene are not well understood. However, it is believed that the compound may have some anti-microbial and anti-cancer activity. Additionally, it has been shown to have some anti-inflammatory effects in animal models.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-azido-4-bromo-1-methylbenzene in the laboratory is that it is relatively easy to synthesize and can be used in a variety of reactions. Additionally, the compound is relatively stable and can be stored for long periods of time. The main limitation is that the compound is toxic and can be hazardous to handle.
Future Directions
The future applications of 2-azido-4-bromo-1-methylbenzene are numerous. It has potential applications in the development of new drugs, as a reagent in the synthesis of organic compounds, and in the development of new catalysts. Additionally, it could be used in the development of new materials, such as polymers and composites. In the future, it could also be used in the development of new sensors and imaging technologies.
Synthesis Methods
2-azido-4-bromo-1-methylbenzene can be synthesized by a variety of methods, including the reaction of aryl bromides with sodium azide, the reaction of an aryl halide with sodium azide and an arylboronic acid, or the reaction of an aryl halide with an azide and a boronic acid. In addition, 2-azido-4-bromo-1-methylbenzene can be synthesized from the reaction of an aryl halide with an azide and a boronic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azido-4-bromo-1-methylbenzene involves the bromination of 1-methylbenzene followed by the azidation of the resulting 4-bromo-1-methylbenzene.", "Starting Materials": [ "1-methylbenzene", "bromine", "sodium azide", "sulfuric acid", "acetic acid", "water" ], "Reaction": [ "1. Bromination of 1-methylbenzene using bromine and sulfuric acid as a catalyst to obtain 4-bromo-1-methylbenzene.", "2. Dissolve 4-bromo-1-methylbenzene in acetic acid and add sodium azide to the solution.", "3. Heat the mixture to 80-90°C for several hours to complete the azidation reaction.", "4. Cool the mixture and add water to precipitate the product.", "5. Filter the product and wash with water to obtain 2-azido-4-bromo-1-methylbenzene." ] } | |
CAS RN |
1157773-66-4 |
Product Name |
2-azido-4-bromo-1-methylbenzene |
Molecular Formula |
C7H6BrN3 |
Molecular Weight |
212 |
Purity |
95 |
Origin of Product |
United States |
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